Cas no 2171600-88-5 (5-cyclohexyl-1-oxa-9-thia-4-azaspiro5.5undecane)
5-cyclohexyl-1-oxa-9-thia-4-azaspiro5.5undecane Chemical and Physical Properties
Names and Identifiers
-
- 5-cyclohexyl-1-oxa-9-thia-4-azaspiro5.5undecane
- 2171600-88-5
- EN300-1644266
- 5-cyclohexyl-1-oxa-9-thia-4-azaspiro[5.5]undecane
-
- Inchi: 1S/C14H25NOS/c1-2-4-12(5-3-1)13-14(16-9-8-15-13)6-10-17-11-7-14/h12-13,15H,1-11H2
- InChI Key: HUBYJEVILYQTIQ-UHFFFAOYSA-N
- SMILES: S1CCC2(CC1)C(C1CCCCC1)NCCO2
Computed Properties
- Exact Mass: 255.16568559g/mol
- Monoisotopic Mass: 255.16568559g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 17
- Rotatable Bond Count: 1
- Complexity: 247
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.9
- Topological Polar Surface Area: 46.6Ų
5-cyclohexyl-1-oxa-9-thia-4-azaspiro5.5undecane Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1644266-0.05g |
5-cyclohexyl-1-oxa-9-thia-4-azaspiro[5.5]undecane |
2171600-88-5 | 0.05g |
$780.0 | 2023-06-04 | ||
| Enamine | EN300-1644266-0.1g |
5-cyclohexyl-1-oxa-9-thia-4-azaspiro[5.5]undecane |
2171600-88-5 | 0.1g |
$817.0 | 2023-06-04 | ||
| Enamine | EN300-1644266-0.25g |
5-cyclohexyl-1-oxa-9-thia-4-azaspiro[5.5]undecane |
2171600-88-5 | 0.25g |
$855.0 | 2023-06-04 | ||
| Enamine | EN300-1644266-0.5g |
5-cyclohexyl-1-oxa-9-thia-4-azaspiro[5.5]undecane |
2171600-88-5 | 0.5g |
$891.0 | 2023-06-04 | ||
| Enamine | EN300-1644266-1.0g |
5-cyclohexyl-1-oxa-9-thia-4-azaspiro[5.5]undecane |
2171600-88-5 | 1g |
$928.0 | 2023-06-04 | ||
| Enamine | EN300-1644266-2.5g |
5-cyclohexyl-1-oxa-9-thia-4-azaspiro[5.5]undecane |
2171600-88-5 | 2.5g |
$1819.0 | 2023-06-04 | ||
| Enamine | EN300-1644266-5.0g |
5-cyclohexyl-1-oxa-9-thia-4-azaspiro[5.5]undecane |
2171600-88-5 | 5g |
$2692.0 | 2023-06-04 | ||
| Enamine | EN300-1644266-10.0g |
5-cyclohexyl-1-oxa-9-thia-4-azaspiro[5.5]undecane |
2171600-88-5 | 10g |
$3992.0 | 2023-06-04 | ||
| Enamine | EN300-1644266-50mg |
5-cyclohexyl-1-oxa-9-thia-4-azaspiro[5.5]undecane |
2171600-88-5 | 50mg |
$780.0 | 2023-09-22 | ||
| Enamine | EN300-1644266-100mg |
5-cyclohexyl-1-oxa-9-thia-4-azaspiro[5.5]undecane |
2171600-88-5 | 100mg |
$817.0 | 2023-09-22 |
5-cyclohexyl-1-oxa-9-thia-4-azaspiro5.5undecane Related Literature
-
James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
-
Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
-
Mei-Yu Xu,Ya-Ting Wang,Qing-Ling Ni,Zi-Hao Zhang,Guang-Ming Liang,Liu-Cheng Gui Dalton Trans., 2016,45, 4993-4997
-
Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
-
Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
Additional information on 5-cyclohexyl-1-oxa-9-thia-4-azaspiro5.5undecane
Comprehensive Overview of 5-cyclohexyl-1-oxa-9-thia-4-azaspiro[5.5]undecane (CAS No. 2171600-88-5): Structure, Applications, and Research Insights
The compound 5-cyclohexyl-1-oxa-9-thia-4-azaspiro[5.5]undecane (CAS No. 2171600-88-5) is a structurally unique heterocyclic molecule that has garnered significant attention in pharmaceutical and materials science research. Its spirocyclic framework, combining oxygen, sulfur, and nitrogen atoms within a cyclohexyl-substituted ring system, offers exceptional versatility for drug design and functional material development. Researchers are particularly interested in its potential as a bioactive scaffold, given its resemblance to privileged structures in medicinal chemistry.
In recent years, the demand for spirocyclic compounds like 5-cyclohexyl-1-oxa-9-thia-4-azaspiro[5.5]undecane has surged due to their 3D complexity and enhanced binding properties. This aligns with the pharmaceutical industry's shift toward fragment-based drug discovery (FBDD) and proteolysis-targeting chimeras (PROTACs). The compound's CAS No. 2171600-88-5 frequently appears in patent literature, highlighting its role in optimizing kinase inhibitors and GPCR modulators.
From a synthetic perspective, the 1-oxa-9-thia-4-aza core of this molecule presents intriguing challenges for chemo-selective functionalization. Modern C–H activation techniques and photocatalysis have been explored to derivatize its spiro[5.5]undecane skeleton efficiently. Such methodologies are pivotal for creating SAR libraries (Structure-Activity Relationship) to evaluate its pharmacophore potential.
Beyond pharmaceuticals, 5-cyclohexyl-1-oxa-9-thia-4-azaspiro[5.5]undecane has shown promise in advanced material science. Its rigid spirocyclic architecture contributes to thermal stability, making it a candidate for high-performance polymers and liquid crystal applications. Researchers are also investigating its utility in metal-organic frameworks (MOFs) for gas storage or catalysis.
Environmental and green chemistry considerations are increasingly shaping the synthesis of compounds like CAS No. 2171600-88-5. Recent studies emphasize solvent-free reactions and biocatalysis to minimize waste. This aligns with the UN Sustainable Development Goals (SDGs), particularly Goal 12 (Responsible Consumption and Production).
Analytical characterization of 5-cyclohexyl-1-oxa-9-thia-4-azaspiro[5.5]undecane relies heavily on NMR spectroscopy (especially 13C and 1H), HRMS (High-Resolution Mass Spectrometry), and X-ray crystallography. These techniques confirm its stereochemical purity, a critical factor for chiral drug development.
Looking ahead, the integration of AI-driven molecular design tools is expected to accelerate the exploration of CAS No. 2171600-88-5 derivatives. Platforms leveraging machine learning for property prediction could unlock novel applications in neuroscience (e.g., neuroprotective agents) or immuno-oncology. The compound's multi-target potential remains a key area of investigation.
In summary, 5-cyclohexyl-1-oxa-9-thia-4-azaspiro[5.5]undecane exemplifies the convergence of structural innovation and interdisciplinary science. Its CAS No. 2171600-88-5 serves as a gateway to cutting-edge research, addressing both healthcare and sustainability challenges through molecular ingenuity.
2171600-88-5 (5-cyclohexyl-1-oxa-9-thia-4-azaspiro5.5undecane) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)